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Compound of Interest

Compound Name: cis-2-Methyl-3-hexene

Cat. No.: B095408 Get Quote

This guide provides a detailed overview of the boiling and melting points of the unsaturated

hydrocarbon, cis-2-Methyl-3-hexene. It includes tabulated physical data, comprehensive

experimental protocols for the determination of these properties, and a conceptual diagram

illustrating the underlying principles governing its phase transitions. This document is intended

for researchers, scientists, and professionals in the field of drug development and organic

chemistry.

Core Physicochemical Data
The boiling and melting points are critical physical constants for the characterization and purity

assessment of a compound. The available data for cis-2-Methyl-3-hexene is summarized

below.

Property Value Notes

Boiling Point 86 - 88.4 °C

At standard atmospheric

pressure (760 mmHg).[1][2][3]

[4][5]

Melting Point -124.4 °C
This value is an estimate.[1][2]

[4]
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The following sections detail standard laboratory procedures for the accurate determination of

the boiling and melting points of volatile organic compounds like cis-2-Methyl-3-hexene.

Boiling Point Determination: Capillary Method
(Siwoloboff's Method)
This micro-method is suitable for small sample volumes and is based on the principle that the

boiling point is reached when the vapor pressure of the liquid equals the surrounding

atmospheric pressure.

Apparatus:

Thiele tube or similar oil bath apparatus

Thermometer (calibrated)

Small test tube (e.g., 75x10 mm)

Capillary tube (sealed at one end)

High-boiling point liquid (e.g., mineral oil, silicone oil)

Sample of cis-2-Methyl-3-hexene

Procedure:

Sample Preparation: A small amount (approximately 0.5 mL) of cis-2-Methyl-3-hexene is

placed into the small test tube.[6]

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the test

tube containing the sample.

Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then clamped and immersed in a Thiele

tube filled with a high-boiling point oil.[6]

Heating: The side arm of the Thiele tube is gently and uniformly heated. This promotes oil

circulation, ensuring even heat distribution.[2]
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Observation: As the temperature rises, air trapped in the capillary tube will expand and be

expelled as a slow stream of bubbles. The heating rate should be controlled to approximately

1-2°C per minute as the expected boiling point is approached.

Boiling Point Identification: Upon further heating, the vapor of the sample will displace the

remaining air. A rapid and continuous stream of bubbles will emerge from the tip of the

capillary tube.[6]

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to

cool slowly. The boiling point is the temperature at which the bubbling ceases and the liquid

is drawn back into the capillary tube.[1] This signifies that the vapor pressure of the sample is

equal to the atmospheric pressure.

Melting Point Determination
Given the very low estimated melting point of cis-2-Methyl-3-hexene (-124.4 °C), its

determination requires a specialized low-temperature apparatus, such as a cryostat or a

melting point apparatus with a cooling stage. The general principle, however, remains the same

as for solids at ambient temperature.

Apparatus:

Low-temperature melting point apparatus or cryostat

Capillary tubes

Sample of cis-2-Methyl-3-hexene (solidified)

Procedure:

Sample Freezing: The liquid sample of cis-2-Methyl-3-hexene is first frozen to a solid state.

Capillary Loading: A small amount of the finely powdered, frozen sample is introduced into a

capillary tube. The tube is tapped gently to pack the sample at the sealed end.[7]

Apparatus Setup: The capillary tube is placed in the cooling block of the low-temperature

melting point apparatus.
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Controlled Warming: The temperature of the block is raised slowly and uniformly, typically at

a rate of 1-2°C per minute, especially when approaching the anticipated melting point.[4]

Melting Range Observation: Two temperatures are recorded: T1, the temperature at which

the first drop of liquid appears, and T2, the temperature at which the entire sample has

liquefied.[7] The melting point is reported as the range from T1 to T2. For a pure compound,

this range is typically narrow (0.5-1°C).[4]

Factors Influencing Phase Transitions
The boiling and melting points of a substance are dictated by the strength of its intermolecular

forces and molecular structure. For cis-2-Methyl-3-hexene, several factors are at play, as

illustrated in the diagram below.
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Molecular Properties of cis-2-Methyl-3-hexene

Intermolecular Forces (IMFs)

Resulting Physical Properties

Molecular Structure
(C7H14)

Molecular Weight
(98.19 g/mol)Cis-Isomer GeometryBranched Chain

(Methyl Group)

Primary IMFs:
- Van der Waals Forces

(London Dispersion)

Increases strength

Weak Dipole Moment

Creates slight polarity

Melting Point
(~ -124 °C)

Hinders crystal packing,
lowering MP vs. trans

Reduces surface area,
weakens forces

Boiling Point
(~87 °C)

Determines energy to overcome Determines energy to overcomeSlightly increases BP vs. trans

Click to download full resolution via product page

Caption: Relationship between molecular structure, intermolecular forces, and the physical

properties of cis-2-Methyl-3-hexene.

Discussion of Influencing Factors:
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Molecular Weight: The primary intermolecular forces in nonpolar hydrocarbons like alkenes

are London dispersion forces. The strength of these forces increases with molecular weight

and surface area, leading to higher boiling points.[8][9]

Branching: The methyl group in cis-2-Methyl-3-hexene introduces branching. Branching

generally lowers the boiling point compared to a straight-chain isomer because it reduces the

effective surface area for intermolecular contact, thereby weakening the London dispersion

forces.[10]

Geometric Isomerism (Cis/Trans):

Boiling Point:Cis-isomers often have slightly higher boiling points than their trans-

counterparts.[10] The 'U' shape of the cis configuration can lead to a small net molecular

dipole, introducing weak dipole-dipole interactions in addition to the London dispersion

forces, which requires slightly more energy to overcome for boiling.[9][11]

Melting Point: Conversely, cis-isomers tend to have lower melting points. The less

symmetrical shape of cis-isomers hinders efficient packing into a crystal lattice.[8][12] This

results in weaker intermolecular forces in the solid state, requiring less energy to break the

lattice structure, hence a lower melting point compared to the more symmetrical trans-

isomer.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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